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Compound of Interest

Compound Name: Lithium bromide hydrate

Cat. No.: B3430563

Abstract

Lithium bromide (LiBr), a simple and cost-effective inorganic salt, has emerged as a remarkably
versatile and powerful tool in the synthesis of complex pharmaceutical intermediates and active
pharmaceutical ingredients (APIs). Beyond its classical applications, its unique combination of
Lewis acidity, the nucleophilic character of the bromide ion, and its ability to modulate reaction
environments has established it as an indispensable reagent. This guide provides an in-depth
exploration of the mechanistic principles behind LiBr's efficacy and delivers detailed protocols
for its key applications, including the regioselective opening of epoxides, enhancement of
stereoselectivity, and promotion of crucial carbon-carbon bond-forming reactions.

The Mechanistic Pillars of Lithium Bromide's
Synthetic Utility

The effectiveness of lithium bromide in diverse organic transformations is not accidental; it is
grounded in fundamental chemical principles. Understanding these principles is critical for
researchers to rationally design, troubleshoot, and optimize synthetic routes.

Lewis Acid Catalysis: Activation of Electrophiles

The lithium cation (Li*) is a small, hard Lewis acid. This allows it to coordinate strongly with
hard Lewis bases, most notably oxygen atoms in functional groups like epoxides and
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carbonyls. This coordination polarizes the C-O bond, rendering the adjacent carbon atom
significantly more electrophilic and thus more susceptible to nucleophilic attack. This activation
is the cornerstone of LiBr's catalytic role in numerous reactions, enabling transformations to
occur under mild conditions where they might otherwise be sluggish or require harsh reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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